2-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine

• IUPAC Name: 2-(3-thiophen-2-yl-1H-pyrazol-5-yl)ethanamine
• InChI: InChI=1S/C9H11N3S/c10-4-3-7-6-8(12-11-7)9-2-1-5-13-9/h1-2,5-6H,3-4,10H2,(H,11,12)
• InChI Key: ZLKCOOWFCRJKIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NNC(=C2)CCN
• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol

Description

The compound “2-(3-(thiophen-2-yl)-1H-pyrazol-5-yl)ethan-1-amine” is an aromatic amine. It is also known by other names such as thiophene-2-ethylamine, 2-thiophene ethyl amine, and 2-(thien-2-yl)ethylamine.

Synthesis Analysis

This compound can be used to functionalize multiwall carbon nanotubes (MWCNT). It may be used as a reactant in the synthesis of pyrimidine derivatives by reacting with various isothiocyanatoketones and acylguanidines derivatives by reacting with aroyl S-methylisothiourea.

Molecular Structure Analysis

The molecular formula of this compound is C6H9NS. It is an aromatic amine and undergoes microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives.

Chemical Reactions Analysis

As mentioned earlier, this compound can react with various isothiocyanatoketones and acylguanidines derivatives by reacting with aroyl S-methylisothiourea to synthesize pyrimidine derivatives.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 127.21 g/mol. It has a boiling point of 200-201 °C/750 mmHg and a density of 1.087 g/mL at 25 °C. The refractive index is n20/D 1.551.

Scientific Research Applications

Generation of Structurally Diverse Libraries

A study by Roman (2013) focused on the generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, a related compound. This work showcased the compound's utility in synthesizing a range of derivatives, including dithiocarbamates, thioethers, and various NH-azoles, highlighting its versatility as a precursor in chemical synthesis Roman, 2013.

Novel Schiff Bases and Antimicrobial Activity

Puthran et al. (2019) synthesized novel Schiff bases using derivatives of the compound of interest and evaluated their antimicrobial activity. This study demonstrates the compound's role in developing new materials with potential biological applications Puthran et al., 2019.

Opto-Electronics Applications

Ramkumar and Kannan (2015) explored the synthesis and characterization of novel heterocyclic compounds, including a derivative of the compound, for opto-electronics. Their work highlights the potential use of these derivatives in developing blue and green emissive materials for opto-electronic applications Ramkumar & Kannan, 2015.

Functionalized Indole Derivatives

El‐Mekabaty et al. (2017) reported the synthesis of functionalized indole-3-yl pyrazole derivatives starting from 3-cyanoacetylindole, showcasing the chemical versatility and potential pharmaceutical applications of compounds within this chemical class El‐Mekabaty et al., 2017.

Anti-Tumor Agents

Gomha et al. (2016) synthesized a new series of bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluated them as potent anti-tumor agents. This research underlines the compound's relevance in medicinal chemistry, particularly in developing new anticancer therapies Gomha et al., 2016.

Safety and Hazards

This compound is classified as an irritant and has hazard statements H302 + H312 + H332 - H315 - H319 - H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.

Future Directions

The compound has potential applications in the synthesis of pyrimidine derivatives and in the functionalization of multiwall carbon nanotubes (MWCNT). Its effect as a probable substitute to the pyridine ligand on the performance of poly (3-hexylthiophene)/CdSe hybrid solar cells has been investigated.